![molecular formula C9H14F2N2OS B1478330 (4,4-Difluoropyrrolidin-2-yl)(thiomorpholino)methanone CAS No. 1869443-62-8](/img/structure/B1478330.png)
(4,4-Difluoropyrrolidin-2-yl)(thiomorpholino)methanone
Overview
Description
(4,4-Difluoropyrrolidin-2-yl)(thiomorpholino)methanone is a useful research compound. Its molecular formula is C9H14F2N2OS and its molecular weight is 236.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Chemosensors
Compounds with specific structural features, such as those found in difluoropyrrolidinyl and thiomorpholino groups, can be utilized in the development of fluorescent chemosensors. These chemosensors can detect various analytes, including metal ions, anions, and neutral molecules, offering high selectivity and sensitivity for environmental monitoring, biological applications, and chemical analysis (Roy, 2021).
Methanotrophs and Methane Utilization
Research into methanotrophs, bacteria capable of using methane as their sole carbon source, highlights the biotechnological applications of utilizing methane for producing valuable compounds. This includes the generation of single-cell protein, biopolymers, and other metabolites. The study of methanotrophs can lead to the development of new compounds and processes for bioremediation and bioenergy (Strong, Xie, Clarke, 2015).
Novel CNS Acting Drugs
Functional chemical groups in certain compounds are investigated for their potential CNS (Central Nervous System) activity. Research focuses on identifying molecules that could act as leads for developing new drugs with fewer adverse effects. This includes exploring heterocycles and other functional groups for their effects on CNS disorders (Saganuwan, 2017).
Organic Light-Emitting Diodes (OLEDs)
Materials based on specific chemical scaffolds, like BODIPY, are explored for their applications in OLEDs and other optoelectronic devices. Research in this area aims to develop new organic semiconductors for more efficient and versatile OLEDs, with potential applications ranging from display technology to lighting (Squeo, Pasini, 2020).
Properties
IUPAC Name |
(4,4-difluoropyrrolidin-2-yl)-thiomorpholin-4-ylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14F2N2OS/c10-9(11)5-7(12-6-9)8(14)13-1-3-15-4-2-13/h7,12H,1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGCJIDCTXAPVEK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCN1C(=O)C2CC(CN2)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14F2N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.